Cas no 941959-84-8 (N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)

• Product Name: N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
• CAS No: 941959-84-8
• MF: C₂₂H₁₈FN₃O₄S₂
• MW: 471.524425983429
• CID: 5501476
• Update Time: 2025-07-16

N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• Benzamide, N-[4-(4-fluorophenyl)-2-thiazolyl]-4-[[(2-furanylmethyl)methylamino]sulfonyl]-
• N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

• Inchi： 1S/C22H18FN3O4S2/c1-26(13-18-3-2-12-30-18)32(28,29)19-10-6-16(7-11-19)21(27)25-22-24-20(14-31-22)15-4-8-17(23)9-5-15/h2-12,14H,13H2,1H3,(H,24,25,27)
• InChI Key： ABJXZLGBIRKCMS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(F)C=C2)=CS1)(=O)C1=CC=C(S(N(CC2=CC=CO2)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

Introduction to N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS No. 941959-84-8)

N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 941959-84-8, represents a pinnacle of molecular design aimed at targeting complex biological pathways. The structural framework of this molecule integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug development.

The core structure of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide consists of a benzamide moiety linked to a thiazole ring, which is further substituted with a 4-fluorophenyl group. This arrangement not only enhances the compound's solubility and bioavailability but also introduces specific interactions with biological targets. The presence of a furan-2-ylmethyl(methyl)sulfamoyl group at the 4-position of the benzamide adds another layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action for such complex molecules. Studies have indicated that the thiazole ring in N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide could interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational studies have shown that this compound might bind to enzymes involved in inflammation and oxidative stress pathways, which are critical in conditions such as arthritis and neurodegenerative diseases.

The 4-fluorophenyl substituent is another key feature that contributes to the unique properties of this molecule. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity due to their electronegativity and size. In N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide, the fluorine atom at the para position relative to the thiazole ring likely plays a crucial role in stabilizing the molecule's three-dimensional conformation, thereby influencing its interaction with biological targets.

In addition to these structural features, the furan moiety present in the molecule adds another dimension to its potential therapeutic applications. Furan derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The incorporation of a furan ring in N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide could enhance its efficacy against pathogens and inflammatory conditions by modulating key signaling pathways.

The sulfamoyl group at the 4-position of the benzamide moiety is another critical pharmacophore that contributes to the compound's biological activity. Sulfamoyl groups are known for their ability to form hydrogen bonds with polar residues in proteins, thereby enhancing binding affinity. In N-4-(4-fluorophenyl)-1,3-thiazol-2-ylyl}- {(furan- - ylic)methyl(methyl)sulfamoyl}